Cas no 1421261-37-1 (Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate)
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
- 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzic acid methyl ester
- 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid methyl ester
- 1421261-37-1
- MFCD18384922
- AKOS027448398
- Methyl4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
- CS-0446055
- AS-8764
-
- MDL: MFCD18384922
- Inchi: 1S/C12H12N2O3/c1-3-10-13-11(17-14-10)8-4-6-9(7-5-8)12(15)16-2/h4-7H,3H2,1-2H3
- InChI Key: ZEDYJJCOGRSZFM-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=O)OC)=CC=2)=NC(CC)=N1
Computed Properties
- Exact Mass: 232.08479225g/mol
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2
- XLogP3: 2.5
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR110547-1g |
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate |
1421261-37-1 | 1g |
£170.00 | 2025-02-19 | ||
| Apollo Scientific | OR110547-5g |
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate |
1421261-37-1 | 5g |
£680.00 | 2025-02-19 | ||
| abcr | AB351123-1 g |
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, 95%; . |
1421261-37-1 | 95% | 1g |
€221.00 | 2023-04-26 | |
| Chemenu | CM503743-1g |
Methyl4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate |
1421261-37-1 | 97% | 1g |
$260 | 2023-02-18 | |
| Chemenu | CM503743-5g |
Methyl4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate |
1421261-37-1 | 97% | 5g |
$772 | 2023-02-18 | |
| abcr | AB351123-5 g |
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, 95%; . |
1421261-37-1 | 95% | 5g |
€770.00 | 2023-04-26 | |
| abcr | AB351123-1g |
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, 95%; . |
1421261-37-1 | 95% | 1g |
€218.00 | 2024-04-19 | |
| abcr | AB351123-5g |
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, 95%; . |
1421261-37-1 | 95% | 5g |
€752.00 | 2024-04-19 | |
| Ambeed | A551071-5g |
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate |
1421261-37-1 | 97% | 5g |
$781.0 | 2024-04-23 |
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate (CAS No. 1421261-37-1): A Comprehensive Overview in Modern Chemical Biology
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, identified by its unique Chemical Abstracts Service number CAS No. 1421261-37-1, is a compound of significant interest in the field of chemical biology. This molecule, featuring a benzoate core linked to an 3-ethyl-1,2,4-oxadiazol-5-yl moiety, has garnered attention due to its potential applications in pharmaceutical research and drug development. The structural characteristics of this compound make it a promising candidate for further exploration in various biological pathways and therapeutic interventions.
The benzoate group is a well-known pharmacophore in medicinal chemistry, often contributing to the bioavailability and binding affinity of bioactive molecules. In contrast, the 3-ethyl-1,2,4-oxadiazol-5-yl fragment introduces a heterocyclic ring system that is frequently employed in the design of bioactive compounds. This particular oxadiazole derivative has been studied for its potential role in modulating biological processes, particularly those involving inflammation and oxidative stress. The combination of these structural elements in Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate suggests a multifaceted approach to drug discovery.
Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 3-ethyl-1,2,4-oxadiazol-5-yl group in Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate has been shown to exhibit inhibitory effects on certain enzymes and receptors involved in pathological conditions. Studies have demonstrated that this moiety can interact with biological targets in a manner that may lead to the development of new drugs with improved efficacy and reduced side effects.
In the context of current research, Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate has been investigated for its potential role in anti-inflammatory and antioxidant therapies. The oxadiazole ring is known for its ability to scavenge free radicals and inhibit inflammatory pathways. This property makes it a valuable component in the development of compounds aimed at treating chronic inflammatory diseases and oxidative stress-related disorders. The benzoate moiety further enhances the compound's pharmacological profile by improving its solubility and bioavailability.
The synthesis of Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate involves a series of well-established organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the 3-et
The pharmacological activity of Methyl 4-(3-et
In vivo studies have demonstrated that Methyl 4-(3-et
1421261-37-1 (Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)